5-Bromo-2-methylisoindolin-1-one
Cat. No. B1290045
M. Wt: 226.07 g/mol
InChI Key: WRFZBWHXIGUNLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([CH2:12][Br:13])[c:5]([C:6](=[O:7])[O:8][CH3:9])[cH:10][cH:11]1.[CH3:14][NH2:15].[CH3:16][OH:17]>>[Br:1][c:2]1[cH:3][c:4]2[c:5]([cH:10][cH:11]1)[C:6](=[O:7])[N:15]([CH3:14])[CH2:12]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1ccc(Br)cc1CBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1Cc2cc(Br)ccc2C1=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
